N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine

• Molecular Formula: C22H16N2O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (E)-N-(9H-fluoren-2-yl)-3-(4-nitrophenyl)prop-2-en-1-imine
• InChI: InChI=1S/C22H16N2O2/c25-24(26)20-10-7-16(8-11-20)4-3-13-23-19-9-12-22-18(15-19)14-17-5-1-2-6-21(17)22/h1-13,15H,14H2/b4-3+,23-13?
• InChI Key: HAOLKLICEFOBQW-MUBIYNESSA-N
• Isomeric SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)N=C/C=C/C4=CC=C(C=C4)[N+](=O)[O-]
• SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)N=CC=CC4=CC=C(C=C4)[N+](=O)[O-]

Description

N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine is a synthetic compound that has been extensively studied in the field of medicinal chemistry. This compound is known for its potential therapeutic applications, particularly in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine is not fully understood. However, it has been proposed that the compound induces apoptosis (programmed cell death) in cancer cells by activating various signaling pathways. It has also been suggested that the compound inhibits the growth of cancer cells by disrupting the cell cycle and inducing cell cycle arrest.
Biochemical and Physiological Effects:
N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine has been shown to have various biochemical and physiological effects. It has been found to induce oxidative stress in cancer cells, leading to cell death. The compound has also been shown to inhibit the activity of various enzymes involved in the growth and proliferation of cancer cells. Additionally, N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine in lab experiments is its potent anticancer activity. This compound has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for research on N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine. One potential direction is to investigate the compound's potential as a therapeutic agent for other diseases, such as bacterial infections and inflammatory disorders. Another direction is to explore the compound's mechanism of action in more detail, with the aim of identifying new targets for drug development. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound, as well as its potential toxicity in vivo.

Synthesis Methods

The synthesis of N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine involves the reaction of 4-nitrobenzaldehyde and 9H-fluoren-2-amine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-[3-(4-nitrophenyl)-2-propenylidene]-9H-fluoren-2-amine has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer. This compound has also been shown to have antimicrobial, anti-inflammatory, and antioxidant properties.